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Compound of Interest

Compound Name: 2-Chloroacetophenone

Cat. No.: B165298 Get Quote

Technical Support Center: Managing 2-
Chloroacetophenone
This technical support center provides guidance for researchers, scientists, and drug

development professionals on managing the lachrymatory and other hazardous effects of 2-
Chloroacetophenone (CN) in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is 2-Chloroacetophenone and why does it require special handling?

A1: 2-Chloroacetophenone, also known as CN gas, is a crystalline solid that is a potent

lachrymator, meaning it causes tearing and severe irritation to the eyes.[1][2][3][4] It is also a

strong irritant to the skin, throat, and respiratory tract.[2][4][5] Acute inhalation can lead to chest

burning and dyspnea, while skin contact can result in chemical burns.[2] Due to these

hazardous properties, strict safety protocols must be followed.

Q2: What are the primary routes of exposure to 2-Chloroacetophenone in a lab?

A2: The primary routes of occupational exposure are inhalation of its vapors or dust and direct

contact with the skin and eyes.[2][3]

Q3: What are the immediate symptoms of exposure?
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A3: Immediate symptoms include a burning sensation and tearing in the eyes, blurred vision,

irritation of the nose and throat, and skin redness or pain.[2][6] High concentrations can cause

coughing, shortness of breath, and potentially delayed pulmonary edema.[5][6][7]

Q4: How should 2-Chloroacetophenone be stored?

A4: It should be stored in a cool, dry, and well-ventilated area in a tightly closed container.[8][9]

[10][11] It is sensitive to moisture and should be kept away from incompatible materials such as

bases, amines, and alcohols.[4][11]
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Issue Possible Cause Recommended Action

Accidental Spill
Improper handling, container

failure.

1. Evacuate the immediate

area.[8] 2. Ensure adequate

ventilation.[8] 3. Wear

appropriate Personal

Protective Equipment (PPE),

including a respirator,

chemical-resistant gloves, and

safety goggles.[8][9] 4. For

small spills, absorb with an

inert dry material (e.g., sand,

dry earth) and place in a

sealed container for disposal.

[1] 5. For large spills, dike the

area to prevent spreading.[8]

6. Avoid generating dust.[5][9]

Eye Contact
Inadequate eye protection,

splash from handling.

1. Immediately flush eyes with

copious amounts of water for

at least 15-30 minutes,

removing contact lenses if

present and easy to do.[5][6][8]

[9] 2. Seek immediate medical

attention.[5][8][9]

Skin Contact
Insufficient protective clothing,

accidental splash.

1. Immediately remove all

contaminated clothing.[1][3] 2.

Wash the affected skin area

thoroughly with soap and

plenty of water.[1][3][8] 3. Seek

immediate medical attention,

even if no symptoms are

immediately apparent.[1]

Inhalation Inadequate ventilation,

improper handling outside of a

fume hood.

1. Move the individual to fresh

air immediately.[3][5][8] 2. If

breathing is difficult or has

stopped, provide artificial
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respiration.[5][8] 3. Seek

immediate medical attention.

[5][8][9] Medical observation

may be required as symptoms

like pulmonary edema can be

delayed.[6][7]

Data Presentation
Physical and Chemical Properties of 2-Chloroacetophenone

Property Value

Molecular Formula C8H7ClO

Molecular Weight 154.6 g/mol [1]

Appearance Colorless to gray crystalline solid[3][12][13]

Odor
Sharp, irritating, sometimes described as floral

or like apple blossoms[1][3][12]

Melting Point 54-56 °C (129.2-132.8 °F)[5][14]

Boiling Point 244-245 °C (471-473 °F)[1][5][14]

Vapor Pressure 0.0054 mmHg at 20 °C (68 °F)[5]

Vapor Density 5.2 (Air = 1)[1]

Specific Gravity 1.324 g/cm³[5]

Water Solubility Insoluble[1][5][14]

Flash Point 118 °C (244.4 °F)[14]

Occupational Exposure Limits
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Organization Limit

OSHA PEL (8-hour TWA) 0.05 ppm (0.3 mg/m³)[3][6]

NIOSH REL (10-hour TWA) 0.05 ppm (0.3 mg/m³)[4][6]

ACGIH TLV (8-hour TWA) 0.05 ppm[4][15]

NIOSH IDLH 15 mg/m³[1][4]

Experimental Protocols
Standard Handling Protocol for 2-Chloroacetophenone

Engineering Controls: All work with 2-Chloroacetophenone must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[16] Emergency eyewash stations and

safety showers must be readily accessible.[8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles that meet ANSI Z.87.1 standards.[16]

Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber) and a lab coat.[5]

Ensure shoes are closed-toe.[16]

Respiratory Protection: For situations with potential for exposure above the PEL, a

NIOSH-approved respirator is required.[9]

Handling:

Avoid creating dust when handling the solid form.[5][9]

Wash hands thoroughly after handling.[5][8]

Do not eat, drink, or smoke in the laboratory.[8]

Decontamination:
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Decontaminate work surfaces with a suitable solution (e.g., a solution of soda ash or

alcoholic caustic soda has been recommended).[14]

All contaminated waste must be disposed of as hazardous waste according to institutional

and local regulations.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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